Cas no 61172-40-5 (Oligoadenylate)

• Product Name: Oligoadenylate
• CAS No: 61172-40-5
• MF: C₃₀H₃₈N₁₅O₁₉P₃
• MW: 1005.63310670853
• CID: 504037
• Update Time: 2023-08-02

Oligoadenylate Chemical and Physical Properties

Names and Identifiers

• 2',5'-oligoadenylate
• 5')-adenylyl-(2'&reg
• Oligoadenylate
• Papapa
• Oligo(A)
• 2-5A Tetramer
• 2',5'-Adenylate trimer
• 2'-5'-Oligoadenylate trimer
• 2',5'-Linked triadenylic acid
• 2',5'-(PA)3
• Adenylyl-(2'-5')-adenylyl-(2'-5')adenylic acid
• 2-5A
• (5'-O-Phosphoryladenylyl)(2'-5')adenylyl(2'-5')adenosine
• 5'-Adenylic acid, adenylyl-(5'-2')-adenylyl-(5'-2')-
• C30H38N15O19P3

• Inchi： 1S/C30H38N15O19P3/c31-22-13-25(37-4-34-22)43(7-40-13)28-19(49)16(46)10(60-28)2-58-66(53,54)64-21-18(48)12(62-30(21)45-9-42-15-24(33)36-6-39-27(15)45)3-59-67(55,56)63-20-17(47)11(1-57-65(50,51)52)61-29(20)44-8-41-14-23(32)35-5-38-26(14)44/h4-12,16-21,28-30,46-49H,1-3H2,(H,53,54)(H,55,56)(H2,31,34,37)(H2,32,35,38)(H2,33,36,39)(H2,50,51,52)/t10?,11-,12-,16-,17-,18-,19-,20?,21-,28?,29-,30-/m1/s1
• InChI Key： SIIZPVYVXNXXQG-KGXOGWRBSA-N
• SMILES： P(=O)(O)(OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)OP(=O)(O)OCC1[C@H]([C@H](C(N2C=NC3C(N)=NC=NC2=3)O1)O)O)O)OC1[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@H](COP(=O)(O)O)[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 31
• Heavy Atom Count: 67
• Rotatable Bond Count: 16
• Complexity: 1880
• Topological Polar Surface Area: 496